Unii-D4HS0C4gyk

Catalog No.
S3554284
CAS No.
436847-13-1
M.F
C12H15ClN5O6P
M. Wt
391.7 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Unii-D4HS0C4gyk

CAS Number

436847-13-1

Product Name

Unii-D4HS0C4gyk

IUPAC Name

[(1R,2R,3S,4R,5S)-4-(6-amino-2-chloropurin-9-yl)-2,3-dihydroxy-1-bicyclo[3.1.0]hexanyl]methyl dihydrogen phosphate

Molecular Formula

C12H15ClN5O6P

Molecular Weight

391.7 g/mol

InChI

InChI=1S/C12H15ClN5O6P/c13-11-16-9(14)5-10(17-11)18(3-15-5)6-4-1-12(4,8(20)7(6)19)2-24-25(21,22)23/h3-4,6-8,19-20H,1-2H2,(H2,14,16,17)(H2,21,22,23)/t4-,6-,7+,8+,12+/m1/s1

InChI Key

FTSUGKZNIRUKKK-OBPILZPTSA-N

SMILES

C1C2C1(C(C(C2N3C=NC4=C(N=C(N=C43)Cl)N)O)O)COP(=O)(O)O

Synonyms

MRS 2339, MRS-2339, MRS2339

Canonical SMILES

C1C2C1(C(C(C2N3C=NC4=C(N=C(N=C43)Cl)N)O)O)COP(=O)(O)O

Isomeric SMILES

C1[C@H]2[C@@]1([C@H]([C@H]([C@@H]2N3C=NC4=C(N=C(N=C43)Cl)N)O)O)COP(=O)(O)O

The exact mass of the compound Unii-D4HS0C4gyk is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Carbohydrates - Glycosides - Nucleotides - Ribonucleotides - Adenine Nucleotides - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Unii-D4HS0C4gyk is a chemical compound identified by its unique identifier, which is part of the Unique Ingredient Identifier system used by regulatory bodies to catalog substances in various applications, especially in pharmaceuticals and cosmetics. The specific structure and properties of Unii-D4HS0C4gyk are not widely documented in publicly available literature, indicating that it may be a less common or newly synthesized compound. Typically, compounds like this are characterized by their molecular formula, structure, and functional groups, which determine their chemical behavior and potential applications.

Can be categorized into several types:

  • Synthesis Reactions: Where two or more reactants combine to form a single product.
  • Decomposition Reactions: Where a single compound breaks down into two or more simpler products.
  • Single Replacement Reactions: Where an element replaces another in a compound.
  • Double Replacement Reactions: Where components of two compounds exchange places to form two new compounds.

For Unii-D4HS0C4gyk, specific reaction pathways would need to be explored through experimental studies or computational chemistry methods to ascertain its reactivity.

The synthesis of Unii-D4HS0C4gyk would likely involve standard organic synthesis techniques. Common methods may include:

  • Functional Group Transformations: Modifying existing functional groups to create desired chemical properties.
  • Coupling Reactions: Such as Suzuki or Heck reactions for forming carbon-carbon bonds.
  • Reduction and Oxidation Reactions: To alter oxidation states and introduce functional groups.

Specific synthetic routes would need to be optimized based on the desired yield and purity of the compound.

While specific applications of Unii-D4HS0C4gyk are not well-documented, compounds with similar identifiers often find use in:

  • Pharmaceuticals: As active pharmaceutical ingredients or intermediates in drug synthesis.
  • Cosmetics: As ingredients for skin care products due to potential beneficial properties.
  • Agriculture: In formulations aimed at pest control or as growth enhancers.

Further research would be necessary to explore its potential uses fully.

Interaction studies for Unii-D4HS0C4gyk would focus on how it interacts with other chemicals, biological systems, and environmental factors. Key areas of study might include:

  • Drug-Drug Interactions: How it affects or is affected by other medications.
  • Toxicological Studies: Assessing any harmful effects when interacting with biological systems.
  • Environmental Impact Assessments: Understanding how it behaves in natural ecosystems.

These studies are crucial for determining safety profiles and regulatory compliance.

Similar Compounds

To understand the uniqueness of Unii-D4HS0C4gyk, it is beneficial to compare it with similar compounds. Some comparable substances may include:

Compound NameStructure

XLogP3

-2.1

Dates

Last modified: 07-26-2023

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